N-[4-(4-benzylpiperazin-1-yl)phenyl]-4-ethoxybenzamide

• Molecular Formula: C26H29N3O2
• Molecular Weight: 415.5 g/mol
• IUPAC Name: N-[4-(4-benzylpiperazin-1-yl)phenyl]-4-ethoxybenzamide
• InChI: InChI=1S/C26H29N3O2/c1-2-31-25-14-8-22(9-15-25)26(30)27-23-10-12-24(13-11-23)29-18-16-28(17-19-29)20-21-6-4-3-5-7-21/h3-15H,2,16-20H2,1H3,(H,27,30)
• InChI Key: DLHGZKGVNGVSIE-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)N3CCN(CC3)CC4=CC=CC=C4

Description

N-[4-(4-benzylpiperazin-1-yl)phenyl]-4-ethoxybenzamide, also known as BPEB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential as a therapeutic agent. BPEB is a member of the benzamide class of compounds, which are known to exhibit a range of biological activities, including antipsychotic, analgesic, and anti-inflammatory effects.

Mechanism of Action

The exact mechanism of action of N-[4-(4-benzylpiperazin-1-yl)phenyl]-4-ethoxybenzamide is not fully understood, but it is believed to act as a selective serotonin reuptake inhibitor (SSRI) and a dopamine D2 receptor antagonist. By inhibiting the reuptake of serotonin and blocking the activity of dopamine, N-[4-(4-benzylpiperazin-1-yl)phenyl]-4-ethoxybenzamide may help to regulate mood and behavior.
Biochemical and Physiological Effects:
N-[4-(4-benzylpiperazin-1-yl)phenyl]-4-ethoxybenzamide has been shown to have a range of biochemical and physiological effects, including increasing levels of serotonin and dopamine in the brain, reducing inflammation, and modulating the activity of the hypothalamic-pituitary-adrenal (HPA) axis. These effects may contribute to the therapeutic potential of N-[4-(4-benzylpiperazin-1-yl)phenyl]-4-ethoxybenzamide for various conditions.

Advantages and Limitations for Lab Experiments

One advantage of using N-[4-(4-benzylpiperazin-1-yl)phenyl]-4-ethoxybenzamide in lab experiments is its high potency and selectivity for serotonin and dopamine receptors. Additionally, N-[4-(4-benzylpiperazin-1-yl)phenyl]-4-ethoxybenzamide has been shown to have a favorable safety profile in animal studies. However, one limitation of using N-[4-(4-benzylpiperazin-1-yl)phenyl]-4-ethoxybenzamide in lab experiments is its limited solubility in water, which may require the use of organic solvents and affect the reproducibility of results.

Future Directions

There are several potential future directions for research on N-[4-(4-benzylpiperazin-1-yl)phenyl]-4-ethoxybenzamide. One area of interest is investigating its potential as a therapeutic agent for other conditions, such as addiction and neurodegenerative diseases. Additionally, further studies are needed to fully understand the mechanism of action of N-[4-(4-benzylpiperazin-1-yl)phenyl]-4-ethoxybenzamide and its effects on the brain and body. Finally, the development of more efficient synthesis methods and formulations may improve the feasibility of using N-[4-(4-benzylpiperazin-1-yl)phenyl]-4-ethoxybenzamide in clinical settings.
Conclusion:
In conclusion, N-[4-(4-benzylpiperazin-1-yl)phenyl]-4-ethoxybenzamide is a promising compound with potential therapeutic applications in a range of conditions. Its selective activity on serotonin and dopamine receptors, combined with its favorable safety profile, make it an attractive candidate for further research. While there are still many questions to be answered about its mechanism of action and potential applications, N-[4-(4-benzylpiperazin-1-yl)phenyl]-4-ethoxybenzamide represents an exciting area of research in the field of neuroscience.

Synthesis Methods

N-[4-(4-benzylpiperazin-1-yl)phenyl]-4-ethoxybenzamide can be synthesized using a multi-step process that involves the reaction of 4-benzylpiperazine with 4-ethoxybenzoyl chloride in the presence of a base. The resulting intermediate is then reacted with 4-aminobenzonitrile to obtain the final product, N-[4-(4-benzylpiperazin-1-yl)phenyl]-4-ethoxybenzamide. The purity and yield of the compound can be improved by using various purification techniques, such as column chromatography and recrystallization.

Scientific Research Applications

N-[4-(4-benzylpiperazin-1-yl)phenyl]-4-ethoxybenzamide has been studied extensively for its potential as a therapeutic agent for various conditions, including depression, anxiety, and schizophrenia. In animal models, N-[4-(4-benzylpiperazin-1-yl)phenyl]-4-ethoxybenzamide has been shown to exhibit antidepressant and anxiolytic effects, as well as antipsychotic activity. Additionally, N-[4-(4-benzylpiperazin-1-yl)phenyl]-4-ethoxybenzamide has been found to have analgesic properties, making it a potential candidate for the treatment of chronic pain.